![molecular formula C11H13NO3 B058320 N-Acetoxy-N-acetyl-o-toluidine CAS No. 112077-92-6](/img/structure/B58320.png)
N-Acetoxy-N-acetyl-o-toluidine
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Description
N-Acetoxy-N-acetyl-o-toluidine, also known as this compound, is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Toxicological Research
1. Metabolism and Carcinogenicity
N-Acetoxy-N-acetyl-o-toluidine is primarily studied for its metabolic pathways and potential carcinogenic effects. Research indicates that ortho-toluidine can be metabolized into N-acetoxy derivatives, which may interact with cellular macromolecules, leading to DNA damage and mutagenesis. The International Agency for Research on Cancer (IARC) has classified ortho-toluidine as a possible human carcinogen based on evidence linking it to bladder cancer in occupational settings .
2. Biochemical Mechanisms
The compound is involved in several biochemical mechanisms that contribute to its toxicological profile. For instance, N-hydroxy-ortho-toluidine, a metabolite of ortho-toluidine, can undergo further reactions to form reactive intermediates that bind to DNA . This highlights the importance of studying this compound within the context of toxicology to understand its implications for human health.
Pharmaceutical Applications
1. Drug Development
Due to its structural similarities with other pharmaceutical compounds, this compound serves as a potential lead compound in drug development. Its derivatives may exhibit anti-inflammatory or analgesic properties, making them candidates for further pharmacological studies.
2. Diagnostic Tools
The compound's ability to form stable complexes with biological macromolecules can be exploited in diagnostic applications, particularly in assays that detect specific biomarkers associated with diseases such as cancer.
Industrial Applications
1. Dyes and Pigments
this compound is utilized as an intermediate in the production of various dyes and pigments. Its derivatives are integral in synthesizing azo dyes, which are widely used in textiles and food coloring . The compound’s reactivity allows for diverse applications in colorant formulations.
2. Rubber Chemicals
In the rubber industry, this compound acts as an antioxidant and accelerator in rubber vulcanization processes. These properties enhance the durability and performance of rubber products .
Case Studies
Case Study 1: Occupational Exposure and Health Risks
A study conducted among workers exposed to ortho-toluidine highlighted the risks associated with long-term exposure to aromatic amines, including this compound. The findings indicated a significant correlation between exposure levels and the incidence of bladder cancer among workers in chemical manufacturing plants .
Case Study 2: Metabolic Pathways Investigation
Research examining the metabolic pathways of ortho-toluidine demonstrated that N-acetoxy derivatives play a crucial role in the formation of DNA adducts. This study provided insights into how modifications of ortho-toluidine could influence its carcinogenic potential .
Properties
CAS No. |
112077-92-6 |
---|---|
Molecular Formula |
C11H13NO3 |
Molecular Weight |
207.23 g/mol |
IUPAC Name |
(N-acetyl-2-methylanilino) acetate |
InChI |
InChI=1S/C11H13NO3/c1-8-6-4-5-7-11(8)12(9(2)13)15-10(3)14/h4-7H,1-3H3 |
InChI Key |
FIHHAYPYTDZJBL-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1N(C(=O)C)OC(=O)C |
Canonical SMILES |
CC1=CC=CC=C1N(C(=O)C)OC(=O)C |
Key on ui other cas no. |
112077-92-6 |
Synonyms |
N-ACETOXY-N-ACETYL-ORTHO-TOLUIDINE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.